Cas no 20780-49-8 (1-Octanol,3,7-dimethyl-, 1-acetate)
20780-49-8 structure
Product Name:1-Octanol,3,7-dimethyl-, 1-acetate
CAS No:20780-49-8
MF:C12H24O2
MW:200.317764282227
CID:254888
Update Time:2025-04-19
1-Octanol,3,7-dimethyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanol,3,7-dimethyl-, 1-acetate
- 3,7-dimethyloctyl acetate
- TETRAHYDROGERANYL ACETATE
- 1-OAc-3,7-dimethyloctane
- 1-OCTANOL,3,7-DIMETHYL-,ACETATE
- 3,7-Dimethyl-1-octanol,acetate
- 3,7-Dimethyl-1-octanyl acetate
- 3,7-Dimethyl-1-octyl acetate
- 3,7-Dimethyloctanyl acetate
- 3,7-Dimethyloctanyl-1-acetate
- dihydrocitronellol acetate
- Dihydrocitronellyl acetate
- EINECS 244-034-6
-
- Inchi: 1S/C12H24O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h10-11H,5-9H2,1-4H3
- InChI Key: XFPXWDJICXBWRU-UHFFFAOYSA-N
- SMILES: CC(CCCC(CCOC(=O)C)C)C
Computed Properties
- Exact Mass: 200.17800
- Monoisotopic Mass: 200.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.8678 (estimate)
- Melting Point: -15.03°C (estimate)
- Boiling Point: 238.06°C (estimate)
- Flash Point: 91.8°C
- Refractive Index: 1.4139 (estimate)
- PSA: 26.30000
- LogP: 3.40200
1-Octanol,3,7-dimethyl-, 1-acetate Related Literature
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Yat-Sing Fung,Siu-Cheong Yan,Man-Kin Wong Org. Biomol. Chem. 2012 10 3122
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Yuga Shibuya,Shiori Ohmura,Akane Ito,Makoto Oba,Shinichi Koguchi Org. Biomol. Chem. 2022 20 6528
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Yana V. Markova,Alexey V. Tkachev Mendeleev Commun. 2000 10 146
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4. Aspects of catalytic hydrogenation with a soluble catalystA. J. Birch,K. A. M. Walker J. Chem. Soc. C 1966 1894
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